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Compound of Interest

Compound Name: AN7602

CAS No.: 2803552-55-6

Cat. No.: B13688822

Get Quote

Initial Clarification: AN7602 is not a USB HID Device

It is important to clarify that the initially mentioned "AN7602" is a Green Current Mode PWM

Controller and not a Universal Serial Bus (USB) Human Interface Device (HID). Therefore, a

direct implementation comparison between AN7602 and other USB HID examples is not

feasible. This guide will instead provide a comprehensive comparison of common USB HID

implementation examples from leading microcontroller vendors, focusing on aspects relevant to

researchers, scientists, and drug development professionals who may utilize custom HID

devices for data acquisition, instrument control, and other specialized applications.

This guide will explore USB HID implementations on popular microcontroller platforms from

STMicroelectronics (STM32), Microchip (PIC), and Silicon Labs (EFM32). These platforms are

frequently used in laboratory settings for creating custom scientific instruments and data

logging devices.

Quantitative Data Summary
The performance of a USB HID implementation can be critical in research applications where

timing and data integrity are paramount. The following table summarizes key performance
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metrics for typical USB HID implementations on different microcontroller platforms. The data

presented is based on full-speed USB implementations, which are common for HID devices.

Feature
STMicroelectronics
(STM32)

Microchip (PIC)
Silicon Labs
(EFM32)

Maximum Throughput

(Full-Speed)
Up to 64 KB/s Up to 64 KB/s Up to 64 KB/s

Typical Latency (Full-

Speed)

1ms polling interval is

achievable[1]

1ms polling interval is

achievable[1]

1ms polling interval is

achievable

Power Consumption

Varies by MCU series

(e.g., low-power 'L'

series available)

Varies by MCU series

(e.g., XLP for eXtreme

Low Power)

Strong focus on low-

energy operation in

Gecko series

Development

Environment

STM32CubeIDE,

STM32CubeMX

MPLAB X IDE,

Microchip Code

Configurator (MCC)

Simplicity Studio

USB Library/Stack
STM32Cube USB

Device Library

Microchip Libraries for

Applications (MLA) /

Harmony

EFM32 USB Device

Stack

Ease of

Implementation

High-level code

generation with

STM32CubeMX

simplifies setup[2][3]

Well-documented

examples and libraries

available[4][5][6]

Integrated

development

environment with

examples[7][8]

Experimental Protocols
To ensure accurate and reproducible performance measurements of USB HID

implementations, standardized experimental protocols are essential. Below are detailed

methodologies for evaluating key performance metrics.

Protocol 1: Latency Measurement
Objective: To measure the time elapsed from a physical event trigger on the device to the

reception of the corresponding USB HID report by the host computer.
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Materials:

Microcontroller development board with the implemented USB HID firmware.

Host computer with a USB port and appropriate software for receiving HID reports.

Oscilloscope with at least two channels.

Function generator or a simple switch circuit to trigger an event.

A GPIO pin on the microcontroller designated for signaling.

Procedure:

Configure the microcontroller firmware to toggle a GPIO pin immediately after sending a

USB HID report.

Connect the event trigger (e.g., a push button or a signal from a function generator) to an

input pin on the microcontroller.

Connect one oscilloscope probe to the event trigger signal and the other probe to the

signaling GPIO pin.

Trigger the event.

On the oscilloscope, measure the time difference between the rising edge of the event

trigger signal and the rising edge of the GPIO signal. This time represents the device-side

latency.

For end-to-end latency, a host application can be developed to timestamp the arrival of the

HID report. The time difference between the event trigger and the host timestamp provides

the total latency. However, this includes host-side processing delays. The oscilloscope

method provides a more direct measure of the device and USB transaction latency.

Protocol 2: Throughput Measurement
Objective: To determine the maximum sustained data transfer rate from the HID device to the

host computer.
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Materials:

Microcontroller development board with the implemented USB HID firmware.

Host computer with a USB port.

A host application designed to receive and count incoming HID reports over a specific

duration.

Procedure:

In the microcontroller firmware, create a loop that continuously sends HID reports with a

payload of the maximum size (typically 64 bytes for full-speed) as quickly as the USB

controller allows.

On the host computer, run the custom application that opens the HID device and

continuously reads incoming reports.

The host application should record the total number of bytes received over a fixed period

(e.g., 10 seconds).

Calculate the throughput in kilobytes per second (KB/s) by dividing the total bytes received

by the duration of the measurement.

Repeat the measurement multiple times to ensure the result is consistent.

Visualizations
Signaling Pathways and Workflows
The following diagrams, generated using Graphviz, illustrate key concepts in USB HID

implementation and testing.
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Caption: Signaling pathway of a USB HID data transfer from device to host.

Experimental Setup Measurement Procedure
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Caption: Experimental workflow for measuring USB HID latency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13688822/docs#a-comparative-guide-to-usb-hid-
implementations-for-researchers-and-scientists]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Email: info@benchchem.com
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